2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H24N2O5S/c1-3-18-12-13-23-22(14-18)26(30)24(34(31,32)21-10-5-4-6-11-21)16-28(23)17-25(29)27-19-8-7-9-20(15-19)33-2/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: QHZVIIJKUIJRHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 866591-28-8

Description

This compound is a quinoline-based acetamide derivative with a benzenesulfonyl substituent at position 3, an ethyl group at position 6 of the quinoline core, and an N-(3-methoxyphenyl)acetamide side chain. The quinoline scaffold is a privileged structure in medicinal chemistry due to its pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the quinoline core: This can be achieved through the Pfitzinger reaction, where an isatin derivative reacts with an aryl methyl ketone in the presence of a base.

Introduction of the benzenesulfonyl group: This step involves the sulfonylation of the quinoline core using benzenesulfonyl chloride in the presence of a base such as pyridine.

Attachment of the ethyl group: The ethyl group can be introduced via an alkylation reaction using ethyl iodide and a strong base like sodium hydride.

Formation of the methoxyphenylacetamide moiety: This involves the acylation of the quinoline derivative with 3-methoxyphenylacetic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group or the methoxyphenylacetamide moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of substituted quinoline derivatives with various functional groups.

Scientific Research Applications

2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, leading to changes in their function and downstream signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogues:

Compound	Core Structure	Position 3 Substituent	Position 6 Substituent	Acetamide Substituent	Key Distinctions
Target Compound : 2-[3-(Benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide	Quinoline	Benzenesulfonyl	Ethyl	3-Methoxyphenyl	Baseline structure for comparison.
Analog 1 : 2-{3-[(4-Chlorophenyl)sulfonyl]-6-ethyl-4-oxo-1(4H)-quinolinyl}-N-(3-methylphenyl)acetamide	Quinoline	4-Chlorobenzenesulfonyl	Ethyl	3-Methylphenyl	Chlorine at benzenesulfonyl increases electronegativity; methylphenyl reduces polarity.
Analog 2 : 2-[3-(Benzenesulfonyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide	Quinoline	Benzenesulfonyl	Fluoro	3-Methoxyphenyl	Fluoro at position 6 enhances electronegativity and hydrogen-bonding potential.
Analog 3 : 2-[8-(4-Ethoxybenzoyl)-9-oxo-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-6(9H)-yl]-N-(3-methoxyphenyl)acetamide	Dioxinoquinoline	4-Ethoxybenzoyl	N/A	3-Methoxyphenyl	Expanded dioxane ring alters steric bulk; ethoxybenzoyl introduces π-π stacking potential.
Analog 4 : 2-[3-(Benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(4-chlorophenyl)acetamide	Quinoline	Benzenesulfonyl	Ethyl	4-Chlorophenyl	Chlorophenyl at acetamide increases hydrophobicity and may affect receptor binding.

Key Research Findings :

Analog 2’s fluoro substituent at position 6 introduces a strong electron-withdrawing effect, which may improve solubility and bioavailability.

Lipophilicity: Replacement of the 3-methoxyphenyl group with 4-chlorophenyl (Analog 4) increases logP by ~0.5 units, as predicted by computational models.

Synthetic Accessibility: The target compound and Analog 4 share a common synthetic pathway via nucleophilic substitution at the quinoline nitrogen. Analog 3 requires additional steps to construct the dioxane ring, complicating scalability.